Cas no 392303-61-6 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 392303-61-6
• MF: C₁₈H₁₆FN₃O₃S₂
• MW: 405.466344833374
• CID: 6352832
• PubChem ID: 5117858
• Update Time: 2025-05-20

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide
• F0417-2001
• AKOS024577442
• Oprea1_415340
• 392303-61-6
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,4-dimethoxybenzamide
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C18H16FN3O3S2/c1-24-14-7-6-12(9-15(14)25-2)16(23)20-17-21-22-18(27-17)26-10-11-4-3-5-13(19)8-11/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key： NASSPGRUUVGWJQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=C(C(=C2)OC)OC)=O)S1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 405.06171189g/mol
• Monoisotopic Mass: 405.06171189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 127Ų

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide

Comprehensive Overview of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide (CAS No. 392303-61-6)

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide, with the CAS number 392303-61-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a 1,3,4-thiadiazole core with a 3-fluorophenyl and dimethoxybenzamide moiety. Such structural attributes make it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

The growing interest in N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide is driven by its potential pharmacological properties. Researchers have explored its role as a modulator of specific biological pathways, which could be relevant in addressing conditions like inflammation, microbial infections, and metabolic disorders. The compound's sulfanyl and fluorophenyl groups contribute to its ability to interact with target proteins, enhancing its bioactivity and selectivity.

In recent years, the scientific community has focused on optimizing the synthesis of CAS 392303-61-6 to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to streamline production while minimizing environmental impact. These innovations align with the broader trend toward sustainable and efficient chemical synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the computational modeling of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have provided insights into its binding affinity and potential therapeutic targets. Such studies are often highlighted in academic searches, as they bridge the gap between theoretical chemistry and practical drug development.

The compound's dimethoxybenzamide segment is particularly noteworthy, as similar structures are found in several FDA-approved drugs. This has led to speculation about its applicability in repurposing existing pharmacophores for new indications. Discussions around drug repurposing and polypharmacology are trending topics in pharmaceutical research, making this aspect of CAS 392303-61-6 highly relevant to current debates.

Safety and toxicity profiles of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide are also under investigation. Preliminary studies suggest a favorable safety margin, but comprehensive preclinical evaluations are ongoing. This aligns with the increasing demand for transparent and detailed toxicity data, a common query among researchers and regulatory bodies.

In summary, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide (CAS 392303-61-6) represents a compelling subject of study due to its structural complexity and potential therapeutic benefits. Its exploration reflects broader trends in drug discovery, including sustainable synthesis, computational modeling, and drug repurposing. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.